tert-Butyl Cetirizine-d8
tert-Butyl Cetirizine-d8
Labeled Certirizine derivative.
Brand Name:
Vulcanchem
CAS No.:
1189466-71-4
VCID:
VC0023350
InChI:
InChI=1S/C25H33ClN2O3/c1-25(2,3)31-23(29)19-30-18-17-27-13-15-28(16-14-27)24(20-7-5-4-6-8-20)21-9-11-22(26)12-10-21/h4-12,24H,13-19H2,1-3H3/i13D2,14D2,15D2,16D2
SMILES:
CC(C)(C)OC(=O)COCCN1CCN(CC1)C(C2=CC=CC=C2)C3=CC=C(C=C3)Cl
Molecular Formula:
C25H33ClN2O3
Molecular Weight:
453.049
tert-Butyl Cetirizine-d8
CAS No.: 1189466-71-4
Cat. No.: VC0023350
Molecular Formula: C25H33ClN2O3
Molecular Weight: 453.049
* For research use only. Not for human or veterinary use.
Specification
| Description | Labeled Certirizine derivative. |
|---|---|
| CAS No. | 1189466-71-4 |
| Molecular Formula | C25H33ClN2O3 |
| Molecular Weight | 453.049 |
| IUPAC Name | tert-butyl 2-[2-[4-[(4-chlorophenyl)-phenylmethyl]-2,2,3,3,5,5,6,6-octadeuteriopiperazin-1-yl]ethoxy]acetate |
| Standard InChI | InChI=1S/C25H33ClN2O3/c1-25(2,3)31-23(29)19-30-18-17-27-13-15-28(16-14-27)24(20-7-5-4-6-8-20)21-9-11-22(26)12-10-21/h4-12,24H,13-19H2,1-3H3/i13D2,14D2,15D2,16D2 |
| Standard InChI Key | CRBIKYGPQWQMAG-DBVREXLBSA-N |
| SMILES | CC(C)(C)OC(=O)COCCN1CCN(CC1)C(C2=CC=CC=C2)C3=CC=C(C=C3)Cl |
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